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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Red 195 is a synthetic azo dye characterized by its vibrant red hue and solubility in

organic solvents. It finds extensive application in the coloring of various materials, including

plastics, synthetic fibers, and printing inks.[1][2] The robust detection and quantification of

Solvent Red 195 are crucial for quality control in manufacturing processes, ensuring product

consistency, and monitoring for potential migration from packaging materials into consumer

products. These application notes provide detailed protocols for the analytical determination of

Solvent Red 195 using High-Performance Liquid Chromatography (HPLC) and UV-Visible (UV-

Vis) Spectroscopy.

Physicochemical Properties of Solvent Red 195
A thorough understanding of the physicochemical properties of Solvent Red 195 is

fundamental to developing effective analytical methods.
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Property Value Reference

Chemical Name C.I. Solvent Red 195 [3]

CAS Number 72968-71-9 / 164251-88-1 [1]

Molecular Structure Single azo class [3]

Appearance Bluish Red Powder

Melting Point 216 °C [1]

Heat Resistance (in

Polystyrene)
Up to 300 °C [1]

Light Fastness (in Polystyrene) Grade 8 (Superior) [1]

Solubility at 20°C (g/L) [1]

      Acetone 1.4 [1]

      Butyl Acetate 1.3 [1]

      Methylbenzene (Toluene) 2.7 [1]

      Dichloromethane 37.1 [1]

      Ethyl Alcohol 0.8 [1]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC)
HPLC is a primary and highly effective technique for the separation, identification, and

quantification of Solvent Red 195. A reverse-phase HPLC method is generally preferred for the

analysis of solvent dyes.

Experimental Protocol: HPLC Analysis of Solvent Red 195 in Plastic Samples

a) Sample Preparation:

Accurately weigh 1.0 g of the plastic sample (e.g., polystyrene pellets, polyester fibers) into a

50 mL conical flask.
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Add 20 mL of dichloromethane to dissolve the plastic matrix and extract the dye.

Sonicate the mixture for 30 minutes to ensure complete dissolution and extraction.

Precipitate the polymer by slowly adding 20 mL of methanol while stirring.

Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the precipitated polymer.

Carefully decant the supernatant containing Solvent Red 195 into a clean flask.

Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.[4]

b) Chromatographic Conditions:

Parameter Condition

Instrument
High-Performance Liquid Chromatograph with a

UV-Vis or Photodiode Array (PDA) Detector

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase
Isocratic elution with Acetonitrile:Water (80:20,

v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detection Wavelength 542 nm

c) Method Validation Data (Example):

The following table presents hypothetical but realistic quantitative data for the validation of the

HPLC method, as would be required by ICH guidelines.[5]
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Parameter Result

Linearity (Concentration Range) 0.1 - 50 µg/mL

      Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Accuracy (Recovery %) 98.5 - 101.2%

Precision (RSD %)

      Repeatability (Intra-day) < 1.5%

      Intermediate Precision (Inter-day) < 2.0%

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a straightforward and cost-effective method for the quantification of

Solvent Red 195 in solutions, provided the sample matrix is not overly complex and does not

contain interfering chromophores.

Experimental Protocol: UV-Vis Spectroscopic Analysis of Solvent Red 195

a) Standard Preparation:

Prepare a stock solution of Solvent Red 195 (100 µg/mL) in a suitable solvent such as

dichloromethane.

From the stock solution, prepare a series of calibration standards with concentrations

ranging from 1 to 20 µg/mL by serial dilution.

b) Sample Preparation:

Extract the dye from the sample matrix using a suitable solvent, following a similar procedure

as described for HPLC sample preparation.

Ensure the final concentration of the sample is within the linear range of the calibration

curve. Dilute if necessary.
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c) Spectroscopic Measurement:

Parameter Condition

Instrument UV-Visible Spectrophotometer

Wavelength of Maximum Absorbance (λmax) 542 nm

Blank
The solvent used for sample and standard

preparation (e.g., dichloromethane)

Cuvette 1 cm path length quartz cuvette

d) Quantitative Analysis:

Measure the absorbance of each calibration standard at 542 nm.

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the sample solution.

Determine the concentration of Solvent Red 195 in the sample using the equation of the line

from the calibration curve.

Visualizations
Experimental Workflow for HPLC Analysis of Solvent Red 195 in Plastics

Sample Preparation HPLC Analysis Data Processing

Weigh Plastic Sample Dissolve in Dichloromethane Sonicate for Extraction Precipitate Polymer with Methanol Centrifuge Decant Supernatant Filter (0.45 µm PTFE) Inject into HPLC Chromatographic Separation Detect at 542 nm Quantify using Calibration Curve Generate Report

Click to download full resolution via product page

Caption: Workflow for the extraction and HPLC analysis of Solvent Red 195 from a plastic

matrix.
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Logical Relationship for Analytical Method Selection

Analytical Requirements

Decision Point

Selected Method

Goal of Analysis

Complex Matrix or
High Sensitivity Needed?

Sample Matrix Complexity Required Sensitivity

HPLC with PDA Detector

Yes

UV-Vis Spectroscopy

No

Click to download full resolution via product page

Caption: Decision tree for selecting an appropriate analytical method for Solvent Red 195
detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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